N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide

• IUPAC Name: N-[(5-methyl-1,3,4-oxadiazol-2-yl)methyl]-2-[(6-methylpyridin-2-yl)amino]-1,3-thiazole-4-carboxamide
• InChI: InChI=1S/C14H14N6O2S/c1-8-4-3-5-11(16-8)18-14-17-10(7-23-14)13(21)15-6-12-20-19-9(2)22-12/h3-5,7H,6H2,1-2H3,(H,15,21)(H,16,17,18)
• InChI Key: FPWYLANPMVBNSD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)NC2=NC(=CS2)C(=O)NCC3=NN=C(O3)C
• Molecular Formula: C14H14N6O2S
• Molecular Weight: 330.37 g/mol
• CAS No.: 1286698-79-0

Description

N-((5-methyl-1,3,4-oxadiazol-2-yl)methyl)-2-((6-methylpyridin-2-yl)amino)thiazole-4-carboxamide is a useful research compound. Its molecular formula is C14H14N6O2S and its molecular weight is 330.37. The purity is usually 95%.
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Scientific Research Applications

Microwave-Assisted Synthesis and Biological Activities

Researchers have developed synthetic methodologies that incorporate elements similar to the chemical structure of interest into hybrid molecules, demonstrating antimicrobial, antilipase, and antiurease activities. These findings highlight the potential of such compounds in developing therapeutic agents with broad-spectrum biological activities (Başoğlu et al., 2013).

Anti-HIV Activity of Arylthiazolyl Derivatives

A series of derivatives exhibiting a combination of 1,3,4-oxadiazole and thiazole moieties have been synthesized and evaluated for their anti-HIV activity. This research underscores the compound's potential as a scaffold for designing anti-HIV agents, with certain derivatives showing promising results (Zia et al., 2012).

Dual Src/Abl Kinase Inhibitor with Potent Antitumor Activity

The compound has been identified as part of a series of potent Src/Abl kinase inhibitors, demonstrating significant antiproliferative activity against various cancer cell lines. This research highlights the potential of these compounds in oncology, particularly in treating chronic myelogenous leukemia (Lombardo et al., 2004).

Fungicidal Activity and 3D-QSAR of Pyridazinone-Substituted Derivatives

This study explores the fungicidal activity of compounds with structural similarities to the chemical of interest, providing insights into their potential agricultural applications. The use of 3D-QSAR models helps understand the structure-activity relationships, guiding the design of more potent fungicides (Zou et al., 2002).

Anticancer Evaluation of N-Substituted Benzamides

Research into N-substituted benzamides incorporating oxadiazole and thiazole motifs has revealed moderate to excellent anticancer activity against various cancer cell lines, indicating the potential for further development as cancer therapeutics (Ravinaik et al., 2021).

In Vitro Antidiabetic Screening of Dihydropyrimidine Derivatives

The synthesis and evaluation of N-substituted dihydropyrimidine derivatives, featuring an oxadiazole moiety, for their antidiabetic activity highlight the compound's potential in diabetes management. This line of research supports the exploration of oxadiazole-containing compounds in developing antidiabetic drugs (Lalpara et al., 2021).